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Compound of Interest

Compound Name: Skullcapflavone li

L  Get Quote

Cat. No.: B1221306

For researchers, scientists, and drug development professionals working with Skullcapflavone
I, this guide provides immediate and essential safety, handling, and disposal information.
Adherence to these protocols is crucial for ensuring a safe laboratory environment and the
integrity of your research.

Physicochemical and Toxicological Data

A summary of the key quantitative data for Skullcapflavone Il is presented below for easy

reference.
Property Value Source
Molecular Formula C19H180s [11[2]
Molecular Weight 374.3 g/mol [1][2]
CAS Number 55084-08-7 [1][2]1[3]
Purity >97% (HPLC) [2][3]
Solubility DMSO: 1mg/mL [4]

Storage Temperature

Long-term: -20°C, Short-term:
2-8°C

[3]

Flammability

Not flammable or combustible

[3]
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Personal Protective Equipment (PPE)

When handling Skullcapflavone Il, a comprehensive PPE strategy is mandatory to minimize
exposure and ensure personal safety. This includes protection for the respiratory system,
hands, eyes, and body.[5]

Recommended PPE:

» Respiratory Protection: For operations where dust formation is possible, a full-face particle
respirator (type N99/P2) is recommended.[3] In situations where the respirator is the sole
means of protection, a full-face supplied-air respirator should be used.[3] All respiratory
equipment must be tested and approved under appropriate government standards such as
NIOSH (US) or CEN (EU).[3]

» Hand Protection: Chemical-resistant gloves must be worn.[3] Always inspect gloves for
integrity before use and employ proper glove removal techniques to avoid skin contact.[3]
Dispose of contaminated gloves after use in accordance with laboratory and local
regulations.[3]

o Eye Protection: Use safety glasses with side shields or chemical safety goggles that are
tested and approved under government standards like OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European Standard EN166.[6][7]

o Skin and Body Protection: A lab coat or a protective gown should be worn.[3] The type of
body protection should be chosen based on the concentration and amount of the substance
being handled and the specific workplace conditions.[3]

Operational Plans: Handling and Storage

Proper handling and storage procedures are critical to maintaining the stability of
Skullcapflavone Il and ensuring a safe laboratory environment.

Handling Procedures:

e Avoid Dust Formation: Handle the compound in a way that minimizes the generation of dust.

[3][6]

o Ventilation: Work in a well-ventilated area or under a chemical fume hood.[6][8]
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e Avoid Contact: Prevent contact with skin, eyes, and clothing.[3] Do not ingest or inhale the
substance.[3]

e Hygiene: Wash hands thoroughly after handling.[3] Contaminated clothing should be
removed and washed before reuse.[3]

« Ignition Sources: Keep the compound away from sources of ignition.[3]

Storage Procedures:

o Container: Keep the container tightly closed.[3]
e Environment: Store in a dry and well-ventilated place.[3]

o Temperature: For long-term storage, maintain a temperature of -20°C.[3] For short-term
storage, a temperature of 2-8°C is suitable.[3]

e Incompatibilities: Avoid storage with strong oxidizing/reducing agents and strong
acids/alkalis.[3]

Disposal Plan

Proper disposal of Skullcapflavone Il and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

Disposal Guidelines:

o Waste Collection: Unused material and waste should be collected in suitable, closed
containers labeled for disposal.[3]

o Spill Cleanup: In case of a spill, wear appropriate PPE, prevent dust formation, and sweep or
shovel the material into a closed container for disposal.[3] Prevent the substance from
entering drains.[3]

e Regulations: Dispose of all waste in accordance with prevailing country, federal, state, and
local regulations.[3]

Experimental Workflow and Signaling Pathway
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The following diagram illustrates a general experimental workflow for investigating the anti-
inflammatory effects of Skullcapflavone Il on a cell line, a common application for this
compound in research.[9]
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Experimental Workflow: Investigating Anti-inflammatory Effects of Skullcapflavone I

Cell Culture & Seeding

1. Culture HaCaT cells

'

2. Seed cells in plates

Treatmerx Protocol

3. Pretreat with Skullcapflavone Il
(various concentrations)

'

4. Stimulate with TNF-a/IFN-y

5. RNA Extraction

:

Analysis

7. ELISA for
protein levels

6. qRT-PCR for
TARC & MDC expression

Results &[Conclusi

—
>

8. Data Analysis

'

9. Conclusion on anti-inflammatory effect

Click to download full resolution via product page

Caption: A generalized workflow for studying the effects of Skullcapflavone II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Skullcapflavone Il]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221306#personal-protective-equipment-for-
handling-skullcapflavone-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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